Cas no 75567-12-3 (2-Phenyl-2-propoxyethanol)
2-Phenyl-2-propoxyethanol structure
Product Name:2-Phenyl-2-propoxyethanol
CAS No:75567-12-3
MF:C11H16O2
MW:180.243543624878
CID:539316
Update Time:2023-08-03
2-Phenyl-2-propoxyethanol Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanol, b-propoxy-
- 2-phenyl-2-propoxyethanol
- 2-phenyl-2-propoxy-ethanol
- beta-Propoxyphenethyl alcohol
- DGJAIKPHBOXQNL-UHFFFAOYSA-N
- 2-Phenyl-2-propoxyethanol
-
- Inchi: 1S/C11H16O2/c1-2-8-13-11(9-12)10-6-4-3-5-7-10/h3-7,11-12H,2,8-9H2,1H3
- InChI Key: DGJAIKPHBOXQNL-UHFFFAOYSA-N
- SMILES: O(CCC)C(CO)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 119
- Topological Polar Surface Area: 29.5
2-Phenyl-2-propoxyethanol Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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